Cas no 2138406-88-7 (3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine)

• Product Name: 3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine
• CAS No: 2138406-88-7
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6197122
• PubChem ID: 165872187
• Update Time: 2025-08-05

3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-700831
• 2138406-88-7
• 3-tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine
• 3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine

• Inchi： 1S/C11H16N4O/c1-6-5-7(14-12)8-9(11(2,3)4)15-16-10(8)13-6/h5H,12H2,1-4H3,(H,13,14)
• InChI Key： MRBQTFHOIJMKLH-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C)N=2)NN)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77Ų

Additional information on 3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine

Comprehensive Overview of 3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine (CAS No. 2138406-88-7)

The compound 3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine (CAS No. 2138406-88-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This oxazolopyridine derivative combines a tert-butyl group, a hydrazinyl moiety, and a methyl substitution, making it a versatile intermediate for drug discovery and material science applications. Its molecular framework is particularly relevant in the design of kinase inhibitors and other bioactive agents, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine has surged, driven by their role in addressing challenges such as antibiotic resistance and cancer treatment. Researchers frequently search for "oxazolopyridine synthesis" or "hydrazinyl derivatives applications," reflecting the compound's relevance in cutting-edge science. The tert-butyl group enhances lipophilicity, a critical factor in drug bioavailability, while the hydrazinyl functionality offers reactivity for further derivatization, making it a hotspot for medicinal chemistry optimization.

From a synthetic perspective, CAS No. 2138406-88-7 exemplifies advancements in green chemistry. Modern protocols emphasize solvent-free reactions or catalytic methods to produce such N-heterocycles, reducing environmental impact—a priority for industries complying with ESG (Environmental, Social, and Governance) standards. This aligns with frequent queries like "sustainable synthesis of oxazolopyridines" or "eco-friendly heterocyclic chemistry," highlighting the intersection of innovation and sustainability.

The compound's potential extends to material science, where its oxazolo[5,4-b]pyridine core contributes to luminescent materials or organic electronics. Searches for "small-molecule optoelectronic materials" often lead to derivatives of this scaffold, underscoring its multidisciplinary utility. Analytical techniques such as HPLC and LC-MS are essential for characterizing 3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine, ensuring purity for high-stakes applications like clinical trials or device fabrication.

In summary, 3-Tert-butyl-4-hydrazinyl-6-methyl-[1,2]oxazolo[5,4-b]pyridine (CAS No. 2138406-88-7) represents a convergence of pharmaceutical ingenuity and sustainable chemistry. Its structural motifs address pressing needs in drug development and advanced materials, resonating with global research trends and user inquiries. As science progresses, this compound is poised to remain a focal point for innovations bridging biology, chemistry, and technology.